Cas no 100698-07-5 (6-methoxyhepta-2,4-diene)
6-methoxyhepta-2,4-diene structure
Product name:6-methoxyhepta-2,4-diene
6-methoxyhepta-2,4-diene Chemical and Physical Properties
Names and Identifiers
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- 6-methoxyhepta-2,4-diene
- DTXSID20760851
- 100698-07-5
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- Inchi： InChI=1S/C8H14O/c1-4-5-6-7-8(2)9-3/h4-8H,1-3H3
- InChI Key： AZTHOSPZOAGEHT-UHFFFAOYSA-N
- SMILES： CC=CC=CC(C)OC
Computed Properties
- Exact Mass: 126.104465g/mol
- Monoisotopic Mass: 126.104465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Molecular Weight: 126.2g/mol
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 2
6-methoxyhepta-2,4-diene Related Literature
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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4. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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